Cas no 1541551-07-8 (Sodium 2-ethanesulfonamidoethane-1-sulfinate)

Sodium 2-ethanesulfonamidoethane-1-sulfinate is a specialized sulfinate derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features both sulfonamide and sulfinate functional groups, enabling versatile reactivity, particularly in radical reactions and nucleophilic substitutions. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous or mixed-phase systems. Its stability under mild conditions makes it suitable for controlled synthetic processes. The dual functionality allows for selective modifications, enhancing its utility in constructing complex molecular architectures. This reagent is valued for its efficiency in generating sulfone-containing compounds, contributing to advancements in medicinal chemistry and material science.

Sodium 2-ethanesulfonamidoethane-1-sulfinate structure

1541551-07-8 structure

Product Name:Sodium 2-ethanesulfonamidoethane-1-sulfinate

CAS No:1541551-07-8

MF:C₄H₁₀NNaO₄S₂

MW:223.246269702911

CID:6216603

PubChem ID:114287252

Update Time:2025-05-23

Sodium 2-ethanesulfonamidoethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

- 1541551-07-8
- sodium 2-ethanesulfonamidoethane-1-sulfinate
- EN300-723137
- Sodium 2-ethanesulfonamidoethane-1-sulfinate
- Inchi： 1S/C4H11NO4S2.Na/c1-2-11(8,9)5-3-4-10(6)7;/h5H,2-4H2,1H3,(H,6,7);/q;+1/p-1
- InChI Key： JUDDYQTUGSPFPH-UHFFFAOYSA-M
- SMILES： S(CC)(NCCS(=O)[O-])(=O)=O.[Na+]

Computed Properties

Exact Mass: 222.99489443g/mol
Monoisotopic Mass: 222.99489443g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 222
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 114Å²

Sodium 2-ethanesulfonamidoethane-1-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-723137-1.0g	sodium 2-ethanesulfonamidoethane-1-sulfinate	1541551-07-8		1g	$0.0	2023-06-07

Sodium 2-ethanesulfonamidoethane-1-sulfinate Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An antioxidant self-healing hydrogel for 3D cell cultures†

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4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Sodium 2-ethanesulfonamidoethane-1-sulfinate

Sodium 2-Ethanesulfonamidoethane-1-Sulfinate: A Comprehensive Overview

Sodium 2-ethanesulfonamidoethane-1-sulfinate, with the CAS number 1541551-07-8, is a versatile compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as sodium ethanesulfonamidoethanesulfinate, belongs to the class of organic sulfonates and is widely recognized for its unique chemical properties. Its structure comprises a sulfonamide group attached to an ethane backbone, making it highly functional in diverse chemical reactions and processes.

Recent studies have highlighted the potential of sodium ethanesulfonamidoethanesulfinate in enhancing the efficiency of water treatment processes. Researchers have demonstrated that this compound can act as a highly effective coagulant aid, significantly improving the removal of suspended particles and heavy metals from water. This application is particularly promising in regions facing water scarcity and contamination issues, where cost-effective and sustainable solutions are paramount.

The synthesis of sodium 2-ethanesulfonamidoethane-1-sulfinate involves a multi-step process that begins with the reaction of ethylene sulfide with ammonia, followed by sulfonation and neutralization. The resulting product is a white crystalline powder that is soluble in water and exhibits excellent thermal stability. These properties make it ideal for use in high-temperature industrial processes, such as those encountered in the pharmaceutical and agrochemical industries.

One of the most notable advancements in the application of sodium ethanesulfonamidoethanesulfinate is its role in the development of advanced materials. Scientists have explored its potential as a precursor for synthesizing novel polymers and surfactants. For instance, recent research has shown that this compound can be used to create biodegradable polymers with enhanced mechanical properties, offering a sustainable alternative to traditional plastics.

In addition to its industrial applications, sodium 2-ethanesulfonamidoethane-1-sulfinate has also found utility in the field of biotechnology. It has been employed as a stabilizing agent in enzyme formulations, protecting enzymes from denaturation under harsh conditions. This property is particularly valuable in industries such as food processing and biofuel production, where enzyme stability is critical for maintaining process efficiency.

The environmental impact of sodium ethanesulfonamidoethanesulfinate has also been a focus of recent studies. Researchers have investigated its biodegradability and toxicity profiles, concluding that it poses minimal risk to aquatic ecosystems when used responsibly. This finding underscores its suitability for applications where environmental safety is a priority.

Looking ahead, the demand for sodium 2-ethanesulfonamidoethane-1-sulfinate is expected to grow as industries continue to seek innovative solutions to pressing challenges. Its versatility, combined with its eco-friendly profile, positions it as a key player in the development of sustainable chemical technologies.